2-Chloro-4-(4-fluoro-3-methoxycarbonylphenyl)benzoic acid, 95%

• IUPAC Name: 2-chloro-4-(4-fluoro-3-methoxycarbonylphenyl)benzoic acid
• InChI: InChI=1S/C15H10ClFO4/c1-21-15(20)11-6-8(3-5-13(11)17)9-2-4-10(14(18)19)12(16)7-9/h2-7H,1H3,(H,18,19)
• InChI Key: MNOZQJXRKBKHOT-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=CC(=C1)C2=CC(=C(C=C2)C(=O)O)Cl)F
• Molecular Formula: C15H10ClFO4
• DSSTOX Substance ID: DTXSID50691568
• Molecular Weight: 308.69 g/mol
• CAS RN: 1261963-60-3

Description

2-Chloro-4-(4-fluoro-3-methoxycarbonylphenyl)benzoic acid, 95% (hereafter referred to as 2-CFMB) is a compound used in organic synthesis and in the manufacture of pharmaceuticals and other products. It is a chlorinated aromatic carboxylic acid that is a white solid at room temperature. 2-CFMB is widely used as a starting material for a variety of reactions and is used in the production of a variety of drugs and other products.

Mechanism of Action

2-CFMB is a chlorinated aromatic carboxylic acid. It is believed that the chlorine atom in the molecule is responsible for the majority of its reactivity. The chlorine atom is electron-withdrawing, which increases the electron density of the carbon atoms adjacent to it. This increased electron density makes the carbon atoms more susceptible to nucleophilic attack.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-CFMB are not well understood. It is believed that the chlorine atom in the molecule is responsible for the majority of its reactivity, and it is possible that the chlorine atom could interact with biological molecules, such as proteins, DNA, and RNA. However, the exact effects of 2-CFMB on biological systems are not known.

Advantages and Limitations for Lab Experiments

2-CFMB is a useful compound for laboratory experiments due to its high purity and availability. It is relatively easy to obtain and is relatively stable in storage. However, it is important to note that 2-CFMB is highly reactive and should be handled with caution. It is also important to note that the chlorine atom in the molecule can be toxic if inhaled or ingested.

Future Directions

There are a variety of potential future directions for research involving 2-CFMB. One potential direction is to explore the biochemical and physiological effects of 2-CFMB on biological systems. Another potential direction is to explore the use of 2-CFMB in the synthesis of new drugs and other compounds. Additionally, further research could be done to explore the use of 2-CFMB in the synthesis of polymers and other materials. Finally, further research could be done to explore the potential toxicity of 2-CFMB and to develop methods for its safe handling and storage.

Synthesis Methods

2-CFMB can be synthesized by a variety of methods. The most common method is the Friedel-Crafts alkylation of anisole with chloroacetic acid. This reaction is typically performed in the presence of an aluminum chloride catalyst. The reaction produces a mixture of 2-CFMB and 4-CFMB, which can be separated by column chromatography.

Scientific Research Applications

2-CFMB has a variety of scientific applications. It is used in the synthesis of a variety of drugs, including anti-inflammatory agents, antibiotics, and anti-cancer agents. It is also used in the synthesis of a variety of polymers, including polyurethanes, polyesters, and polycarbonates. 2-CFMB is also used in the synthesis of dyes and pigments, as well as in the synthesis of a variety of other organic compounds.